Cas no 2728378-04-7 ((2-bromo-3-chlorophenyl)methanamine hydrochloride)

• Product Name: (2-bromo-3-chlorophenyl)methanamine hydrochloride
• CAS No: 2728378-04-7
• MF: C₇H₈BrCl₂N
• MW: 256.955119132996
• MDL: MFCD23379825
• CID: 5462432
• PubChem ID: 135396912
• Update Time: 2025-06-09

(2-bromo-3-chlorophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-3-chlorophenyl)methanamine hydrochloride
• Z5376599035
• INDEX NAME NOT YET ASSIGNED
• (2-bromo-3-chlorophenyl)methanamine hydrochloride

• MDL： MFCD23379825
• Inchi： 1S/C7H7BrClN.ClH/c8-7-5(4-10)2-1-3-6(7)9;/h1-3H,4,10H2;1H
• InChI Key： SVXCFCWZLCPRFM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CN)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 26

Additional information on (2-bromo-3-chlorophenyl)methanamine hydrochloride

Introduction to (2-bromo-3-chlorophenyl)methanamine hydrochloride (CAS No. 2728378-04-7)

(2-bromo-3-chlorophenyl)methanamine hydrochloride (CAS No. 2728378-04-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The compound is a derivative of aniline, specifically modified with bromine and chlorine substituents, which confer specific chemical and biological properties that are of interest to researchers.

The chemical structure of (2-bromo-3-chlorophenyl)methanamine hydrochloride consists of a benzene ring substituted with a bromine atom at the 2-position and a chlorine atom at the 3-position. The methanamine group is attached to the benzene ring, and the entire molecule is present as a hydrochloride salt. This structure provides a foundation for exploring various biological activities, including receptor binding, enzyme inhibition, and other pharmacological effects.

Recent studies have highlighted the potential of (2-bromo-3-chlorophenyl)methanamine hydrochloride in several areas of medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry in 2021 explored the compound's ability to modulate G protein-coupled receptors (GPCRs), which are key targets for many drugs. The study found that (2-bromo-3-chlorophenyl)methanamine hydrochloride exhibited selective binding to specific GPCRs, suggesting its potential as a lead compound for developing new drugs targeting these receptors.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2020, researchers investigated the enzyme inhibitory properties of (2-bromo-3-chlorophenyl)methanamine hydrochloride. The compound was found to inhibit certain enzymes involved in metabolic pathways, which could have implications for treating metabolic disorders and other related conditions. The selective inhibition observed in this study further underscores the compound's versatility and potential for therapeutic applications.

The synthesis of (2-bromo-3-chlorophenyl)methanamine hydrochloride has been well-documented in the literature. A common synthetic route involves the reaction of 2-bromo-3-chlorobenzaldehyde with ammonia followed by reduction to form the primary amine. The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt. This synthetic pathway is efficient and scalable, making it suitable for both laboratory-scale synthesis and larger-scale production for research purposes.

The physical and chemical properties of (2-bromo-3-chlorophenyl)methanamine hydrochloride are also noteworthy. The compound is typically a white crystalline solid with a melting point ranging from 150°C to 155°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

In terms of safety and handling, while (2-bromo-3-chlorophenyl)methanamine hydrochloride is not classified as a hazardous material, it should be handled with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling the compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The future prospects for (2-bromo-3-chlorophenyl)methanamine hydrochloride are promising. Ongoing research continues to explore its potential applications in drug discovery and development. For example, recent advances in computational chemistry have enabled more precise modeling of the compound's interactions with biological targets, facilitating the design of more effective derivatives. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field.

In conclusion, (2-bromo-3-chlorophenyl)methanamine hydrochloride (CAS No. 2728378-04-7) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.